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Compound of Interest

Compound Name: ML-098

Cat. No.: B1677259 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

ML-098 is a small molecule activator of the GTP-binding protein Rab7, a key regulator of

endosomal trafficking and lysosomal biogenesis.[1][2][3][4] It functions by increasing the affinity

of Rab7 for guanine nucleotides, effectively promoting its active, GTP-bound state.[1] Accurate

and consistent preparation of ML-098 stock solutions is critical for obtaining reproducible

results in cell-based assays and other experimental systems. This document provides a

detailed protocol for the preparation, storage, and handling of ML-098 stock solutions using

dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
The properties of ML-098 are summarized in the table below. This information is essential for

accurate calculations and solution preparation.

Table 1: Chemical and Physical Properties of ML-098
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Property Value Source

Molecular Formula C₁₉H₁₉NO₃

Molecular Weight 309.36 g/mol

CAS Number 878978-76-8

Appearance White to off-white solid

Purity ≥98%

Solubility in DMSO ≥29 mg/mL (93.74 mM)

Note: The reported solubility of ML-098 in DMSO can vary between suppliers. It is

recommended to consult the manufacturer's certificate of analysis. The use of newly opened,

anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact solubility.

Experimental Protocols
Materials and Equipment

ML-098 powder

Dimethyl sulfoxide (DMSO), cell culture grade, anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)

Pipettes and sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Preparation of a 10 mM ML-098 Stock Solution
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This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different desired concentrations or volumes.

Calculation:

To prepare a 10 mM solution, you need to dissolve 0.01 moles of ML-098 per liter of solvent.

Weight (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Weight (mg) = 0.01 mol/L x 0.001 L x 309.36 g/mol x 1000 mg/g = 3.09 mg

Step-by-Step Protocol:

Preparation: Before opening the vial, centrifuge the ML-098 powder to ensure all the material

is at the bottom.

Weighing: Carefully weigh 3.09 mg of ML-098 powder and place it into a sterile

microcentrifuge tube. To minimize static, use an anti-static weigh boat or weigh the

compound directly in the tared tube.

Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the

ML-098 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, brief sonication or

warming the solution in a water bath at 37°C can facilitate dissolution. Visually inspect the

solution to ensure no particulates are present.

Sterilization (Optional): For cell culture applications, sterile filtration through a 0.2 µm syringe

filter compatible with DMSO can be performed. However, 100% DMSO is generally

considered inhospitable to microbial growth.

Table 2: Example Volumes for Preparing ML-098 Stock Solutions in DMSO
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Desired Concentration
Mass of ML-098 for 1 mL
DMSO

Mass of ML-098 for 5 mL
DMSO

1 mM 0.31 mg 1.55 mg

5 mM 1.55 mg 7.73 mg

10 mM 3.09 mg 15.47 mg

20 mM 6.19 mg 30.94 mg

50 mM 15.47 mg 77.34 mg

Preparation of Working Dilutions for Cell Culture
It is crucial to maintain a low final concentration of DMSO in cell culture media to avoid

cytotoxicity, typically below 0.5%.

Thaw Stock Solution: Thaw the 10 mM ML-098 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your complete cell culture

medium to achieve the desired final concentration. It is recommended to add the stock

solution to the media dropwise while gently vortexing to prevent precipitation.

Example: To prepare a 10 µM working solution from a 10 mM stock, perform a 1:1000

dilution. Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. The final

DMSO concentration will be 0.1%.

Control: Always include a vehicle control in your experiments, which contains the same final

concentration of DMSO as the experimental samples.

Storage and Stability
Powder: Store the solid ML-098 compound at -20°C for up to 3 years.

Stock Solution: Aliquot the DMSO stock solution into single-use volumes to avoid repeated

freeze-thaw cycles. Store these aliquots in tightly sealed vials at -80°C for up to 2 years or at

-20°C for up to 1 year.
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Signaling Pathway and Mechanism of Action
ML-098 is an allosteric activator of Rab7, a small GTPase that cycles between an inactive

GDP-bound state and an active GTP-bound state. In its active state, Rab7 recruits effector

proteins to mediate the fusion of late endosomes with lysosomes, a critical step in the

endolysosomal pathway. ML-098 enhances the affinity of Rab7 for GTP, thus promoting its

activation and subsequent downstream signaling.
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Caption: ML-098 activates Rab7, promoting downstream endolysosomal fusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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